5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: (5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H22N2O4S/c1-5-23-20(24)19(12-14-6-9-17(26-3)13-18(14)27-4)28-21(23)22-15-7-10-16(25-2)11-8-15/h6-13H,5H2,1-4H3/b19-12-,22-21?
• InChI Key: WNFRXDARJUGMLS-HKRQWEHGSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C=C(C=C2)OC)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as DMTBET, is a synthetic organic compound that has gained significant attention in scientific research. This compound belongs to the thiazolidinone family and has been synthesized using various methods. DMTBET has been studied for its potential applications in medicinal chemistry, drug design, and biological research.

Mechanism of Action

The mechanism of action of 5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including aldose reductase, cyclooxygenase, and lipoxygenase. This compound has also been shown to modulate the expression of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antioxidant and anti-inflammatory activities. It has also been reported to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This compound has been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. In addition, this compound has been reported to exhibit anti-diabetic activity by inhibiting the activity of aldose reductase.

Advantages and Limitations for Lab Experiments

5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a stable and relatively easy to synthesize compound, which makes it readily available for research purposes. This compound has also been shown to exhibit potent biological activities at low concentrations, which makes it a promising compound for drug design and development. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. One direction is to explore its potential as an anticancer agent, as it has been shown to exhibit potent activity against various cancer cell lines. Another direction is to investigate its potential as an anti-inflammatory and antioxidant agent, as it has been reported to exhibit potent activities in these areas. Furthermore, the development of novel derivatives of this compound with improved solubility and bioavailability could lead to the development of more potent and effective drugs for various diseases.

Synthesis Methods

5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one can be synthesized using different methods, including the condensation reaction between 2,4-dimethoxybenzaldehyde and 4-methoxybenzohydrazide, followed by the reaction with ethyl acetoacetate and thiosemicarbazide. Another method involves the reaction between 2,4-dimethoxybenzaldehyde and 4-methoxybenzohydrazide, followed by the reaction with ethyl acetoacetate and thiosemicarbazone. The product is then cyclized to form this compound. Various modifications of these methods have also been reported in the literature.

Scientific Research Applications

5-(2,4-Dimethoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential applications in medicinal chemistry, drug design, and biological research. It has been reported to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. This compound has also been studied for its potential as an anti-diabetic agent, as it has been shown to inhibit the activity of aldose reductase, an enzyme involved in the development of diabetic complications.